Cas no 1093649-63-8 (3-[2-(Trifluoromethyl)phenyl]isoxazole)

• Product Name: 3-[2-(Trifluoromethyl)phenyl]isoxazole
• CAS No: 1093649-63-8
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 2867593
• Update Time: 2023-08-10

3-[2-(Trifluoromethyl)phenyl]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Trifluoromethyl)phenyl]isoxazole
• 3-(2-(Trifluoromethyl)phenyl)isoxazole

• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-4-2-1-3-7(8)9-5-6-15-14-9/h1-6H
• InChI Key： DXKYLEWWXZLQEY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CON=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 2.9
• Topological Polar Surface Area: 26